Cas no 956961-77-6 (1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 956961-77-6
• MF: C₁₆H₁₃Cl₂N₃
• MW: 318.200521230698
• CID: 4667601
• Update Time: 2025-06-29

1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-
• 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine

• Inchi： 1S/C16H13Cl2N3/c1-10-2-4-11(5-3-10)14-9-16(19)21(20-14)15-7-6-12(17)8-13(15)18/h2-9H,19H2,1H3
• InChI Key： GSSYMFQJNPWWOX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(N)=CC(C2=CC=C(C)C=C2)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 507.8±50.0 °C at 760 mmHg
• Flash Point: 260.9±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine

1-(2,4-Dichlorophenyl)-3-(4-Methylphenyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 956961-77-6, commonly referred to as 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a central structural motif, with substituents at positions 1 and 3 providing unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. The 2,4-dichlorophenyl group attached at position 1 introduces electronic and steric effects that enhance the molecule's stability and bioavailability. Meanwhile, the 4-methylphenyl group at position 3 contributes to the compound's lipophilicity, which is crucial for its interaction with biological membranes. These structural features make 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine a promising candidate for further exploration in therapeutic applications.

One of the most notable advancements involving this compound is its role in the development of novel anti-inflammatory agents. Researchers have demonstrated that pyrazole derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The chlorine substituents on the phenyl ring enhance the molecule's ability to bind to these enzyme targets, making it a potential lead compound for anti-inflammatory drug design. Furthermore, recent computational studies have revealed that the methyl group on the phenyl ring at position 3 plays a critical role in optimizing the compound's pharmacokinetic properties.

In addition to its anti-inflammatory potential, 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine has shown promise in anticancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The pyrazole ring's flexibility allows for interactions with multiple protein targets, making it a versatile scaffold for designing multitarget anticancer agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent substitution reactions to introduce the phenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

From an environmental perspective, understanding the degradation pathways of 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. However, further research is needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine represents a valuable addition to the arsenal of pyrazole derivatives being explored for therapeutic applications. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts. As new insights into its mechanism of action and optimization strategies emerge, this compound holds great potential for advancing drug discovery and development.